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Compound of Interest

Compound Name: Doxantrazole

Cat. No.: B1210725 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

Doxantrazole, a mast cell stabilizer used in research. Adherence to these procedures is critical

for ensuring laboratory safety, maintaining regulatory compliance, and protecting the

environment.

Immediate Safety Considerations
Doxantrazole is classified under the Globally Harmonized System (GHS) as a substance that

can cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335)

[1]. Therefore, appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat, must be worn at all times when handling this compound. All handling of

Doxantrazole, including preparation for disposal, should be conducted in a well-ventilated

area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol
The proper disposal of Doxantrazole depends on its classification as either hazardous or non-

hazardous waste under the Resource Conservation and Recovery Act (RCRA). Since a specific

RCRA classification for Doxantrazole is not readily available, a conservative approach, treating

the waste as hazardous unless determined otherwise by a qualified professional, is mandatory.

Step 1: Waste Identification and Segregation
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Do Not Mix: Doxantrazole waste should not be mixed with other chemical waste streams.

Containerization: Place all Doxantrazole waste, including contaminated labware (e.g., vials,

pipette tips, gloves), into a designated, leak-proof, and clearly labeled waste container.

Step 2: Hazardous Waste Determination

It is the responsibility of the waste generator (the laboratory) to determine if the chemical waste

is hazardous. This can be done through generator knowledge or by analytical testing. In the

absence of a definitive determination, Doxantrazole waste should be managed as hazardous

pharmaceutical waste.

Step 3: Container Labeling and Storage

Hazardous Waste Labeling: If treated as hazardous, the container must be labeled with the

words "Hazardous Waste," the name "Doxantrazole," and the associated hazard

characteristics (Irritant).

Storage: Store the sealed waste container in a designated satellite accumulation area that is

secure and away from incompatible materials.

Step 4: Disposal Pathway

Non-Hazardous Pharmaceutical Waste: If Doxantrazole is definitively determined to be non-

hazardous, it should be placed in a blue or white pharmaceutical waste container for

incineration.

Hazardous Pharmaceutical Waste: In the absence of a non-hazardous determination,

Doxantrazole waste must be disposed of as hazardous waste. This requires placing it in a

black hazardous waste container.

Contact a Licensed Waste Hauler: Arrange for the pickup and disposal of the waste through

your institution's environmental health and safety (EHS) office or a licensed hazardous waste

disposal company.

Prohibition on Drain Disposal: Under no circumstances should Doxantrazole be disposed of

down the drain.
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Quantitative Data and Chemical Properties
The following table summarizes key quantitative data for Doxantrazole. Ecotoxicity data for

Doxantrazole is not readily available; therefore, data for the structurally related compound

Thioxanthene is provided for illustrative purposes and should be interpreted with caution.

Property Value Source

Chemical Formula C₁₄H₈N₄O₃S PubChem[1]

Molecular Weight 312.31 g/mol PubChem[1]

Appearance Solid -

GHS Hazard Classifications

Skin Irritant (Cat. 2), Eye

Irritant (Cat. 2), Specific Target

Organ Toxicity - Single

Exposure (Cat. 3, Respiratory

Irritation)

PubChem[1]

Potential Environmental

Hazard

Very toxic to aquatic life

(based on Thioxanthene data)
PubChem

Disclaimer: The environmental hazard data is for the related compound Thioxanthene and is

intended to highlight the potential for environmental toxicity. A formal ecotoxicity assessment for

Doxantrazole has not been identified.

Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols. Researchers using Doxantrazole should develop their own

experimental protocols that incorporate the safety and handling precautions outlined herein.

Visual Guidance: Doxantrazole Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Doxantrazole waste.
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Start: Doxantrazole Waste Generation Step 1: Segregation & Collection
Step 2: RCRA Hazardous Waste Determination

Step 3 & 4: Disposal Pathway

Generate Doxantrazole Waste
(Pure compound, contaminated labware)

Collect in a dedicated,
properly labeled, sealed container

Is Doxantrazole waste
RCRA hazardous?

Dispose in BLUE or WHITE
Non-Hazardous

Pharmaceutical Waste Container

  Yes (or unknown,
assume hazardous)

Dispose in BLACK
Hazardous Waste

Container

No 

Arrange for pickup by
licensed waste hauler

for incineration
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Doxantrazole Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1210725?utm_src=pdf-body-img
https://www.benchchem.com/product/b1210725?utm_src=pdf-body
https://www.benchchem.com/product/b1210725?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Doxantrazole
https://www.benchchem.com/product/b1210725#doxantrazole-proper-disposal-procedures
https://www.benchchem.com/product/b1210725#doxantrazole-proper-disposal-procedures
https://www.benchchem.com/product/b1210725#doxantrazole-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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